Cas no 897470-03-0 (4-4-(6-ethoxy-1,3-benzothiazol-2-yl)piperazine-1-carbonylbenzonitrile)

• Product name: 4-4-(6-ethoxy-1,3-benzothiazol-2-yl)piperazine-1-carbonylbenzonitrile
• CAS No: 897470-03-0
• MF: C₂₁H₂₀N₄O₂S
• MW: 392.474102973938
• CID: 5481124

4-4-(6-ethoxy-1,3-benzothiazol-2-yl)piperazine-1-carbonylbenzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-[4-(6-ethoxy-1,3-benzothiazol-2-yl)piperazine-1-carbonyl]benzonitrile
• 4-4-(6-ethoxy-1,3-benzothiazol-2-yl)piperazine-1-carbonylbenzonitrile

• Inchi： 1S/C21H20N4O2S/c1-2-27-17-7-8-18-19(13-17)28-21(23-18)25-11-9-24(10-12-25)20(26)16-5-3-15(14-22)4-6-16/h3-8,13H,2,9-12H2,1H3
• InChI Key： BXYLZWXFXQYKGM-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC=C(C(N2CCN(C3=NC4=CC=C(OCC)C=C4S3)CC2)=O)C=C1

Additional information on 4-4-(6-ethoxy-1,3-benzothiazol-2-yl)piperazine-1-carbonylbenzonitrile

Comprehensive Overview of 4-4-(6-ethoxy-1,3-benzothiazol-2-yl)piperazine-1-carbonylbenzonitrile (CAS No. 897470-03-0)

In the realm of organic chemistry and pharmaceutical research, 4-4-(6-ethoxy-1,3-benzothiazol-2-yl)piperazine-1-carbonylbenzonitrile (CAS No. 897470-03-0) has garnered significant attention due to its unique structural properties and potential applications. This compound, often referred to by its abbreviated name, belongs to the class of benzothiazole derivatives, which are widely studied for their diverse biological activities. Researchers and industry professionals are increasingly interested in this molecule for its potential role in drug discovery and material science.

The benzothiazole core of this compound is a key feature, as it is known for its electron-rich heterocyclic structure, making it a valuable scaffold in medicinal chemistry. The presence of the ethoxy group at the 6-position and the piperazine moiety linked via a carbonyl group to a benzonitrile further enhances its versatility. These functional groups contribute to the compound's ability to interact with various biological targets, which is why it is often explored in the context of central nervous system (CNS) drug development and enzyme inhibition studies.

Recent trends in scientific literature highlight the growing demand for highly selective small molecules that can modulate specific pathways with minimal off-target effects. 4-4-(6-ethoxy-1,3-benzothiazol-2-yl)piperazine-1-carbonylbenzonitrile fits this criterion, as its structural complexity allows for precise interactions. This aligns with the current focus on personalized medicine and targeted therapies, where researchers seek compounds with well-defined mechanisms of action. Additionally, the compound's potential applications in fluorescence labeling and molecular imaging have sparked interest among biotechnologists.

From a synthetic perspective, the preparation of 4-4-(6-ethoxy-1,3-benzothiazol-2-yl)piperazine-1-carbonylbenzonitrile involves multi-step organic transformations, including condensation reactions and nucleophilic substitutions. The purity and yield of the final product are critical, especially for pharmaceutical applications, where even trace impurities can affect efficacy and safety. Advanced analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are employed to characterize this compound thoroughly.

In the context of green chemistry, there is a push to develop more sustainable synthetic routes for compounds like 4-4-(6-ethoxy-1,3-benzothiazol-2-yl)piperazine-1-carbonylbenzonitrile. Researchers are exploring catalytic methods and solvent-free reactions to reduce environmental impact. This aligns with broader industry trends toward eco-friendly manufacturing and reduced carbon footprints, which are increasingly important to both regulators and consumers.

The compound's potential extends beyond pharmaceuticals. For instance, its photophysical properties make it a candidate for use in organic electronics, such as OLEDs and sensors. The integration of benzothiazole derivatives into functional materials is a hot topic in materials science, driven by the need for high-performance organic semiconductors. This interdisciplinary appeal underscores the importance of 4-4-(6-ethoxy-1,3-benzothiazol-2-yl)piperazine-1-carbonylbenzonitrile in modern research.

In summary, 4-4-(6-ethoxy-1,3-benzothiazol-2-yl)piperazine-1-carbonylbenzonitrile (CAS No. 897470-03-0) is a multifaceted compound with significant potential across multiple scientific domains. Its structural features, combined with the growing demand for targeted therapeutics and advanced materials, position it as a molecule of enduring interest. As research continues to uncover new applications, this compound is likely to remain at the forefront of innovation in chemistry and biotechnology.